Cas no 13906-07-5 (3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one structure
13906-07-5 structure
Product name:3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
CAS No:13906-07-5
MF:C12H14N2OS
MW:234.31736
MDL:MFCD00126052
CID:211775
PubChem ID:1550399

3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Butyl-2-mercaptoquinazolin-4(3H)-one
    • 3-BUTYL-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
    • 3-butyl-2-sulfanylidene-1H-quinazolin-4-one
    • 4(1H)-Quinazolinone,3-butyl-2,3-dihydro-2-thioxo-
    • 3-butyl-2,3-dihydro-2-thioxoquinazolin-4(1H)-one
    • 3-butyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
    • 3-butyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
    • 3-butyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • 3-n-butyl-4-oxoquinazoline-2-thione
    • 3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • 3-Butyl-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
    • SR-01000556691
    • SCHEMBL10739963
    • BRD-K56220992-001-01-0
    • AP-836/41220340
    • MFCD00126052
    • EN300-03140
    • MLS000665094
    • 3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • 3-butyl-2-sulfanyl-4(3H)-quinazolinone
    • F0916-4047
    • CHEMBL1411447
    • NSC164977
    • YIMVQTWMNLKAPM-UHFFFAOYSA-N
    • DTXSID20364333
    • Z55663911
    • ChemDiv3_012390
    • SR-01000556691-1
    • SMR000270329
    • HMS2560C08
    • AKOS000115788
    • 3-n-Butyl-2-mercapto-4(3H)-quinazolinone
    • HMS1508D04
    • NSC 164977
    • AKOS000674188
    • CS-0219135
    • NSC-164977
    • 13906-07-5
    • MDL： MFCD00126052
    • Inchi： InChI=1S/C12H14N2OS/c1-2-3-8-14-11(15)9-6-4-5-7-10(9)13-12(14)16/h4-7H,2-3,8H2,1H3,(H,13,16)
    • InChI Key： YIMVQTWMNLKAPM-UHFFFAOYSA-N
    • SMILES： CCCCN1C(C2=CC=CC=C2NC1=S)=O

Computed Properties

  • Exact Mass: 234.08300
  • Monoisotopic Mass: 234.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.25
  • Boiling Point: 362.7°Cat760mmHg
  • Flash Point: 173.1°C
  • Refractive Index: 1.642
  • PSA: 73.69000
  • LogP: 2.48530

3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information

3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0916-4047-15mg
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
 13906-07-5 90%+
15mg
 $89.0 2023-07-28
Life Chemicals
F0916-4047-10μmol
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
 13906-07-5 90%+
10μmol
 $69.0 2023-07-28
Chemenu
CM208743-5g
3-Butyl-2-mercaptoquinazolin-4(3H)-one
 13906-07-5 95%
5g
 $825 2021-08-04
Enamine
EN300-03140-5.0g
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
 13906-07-5 95%
5g
 $743.0 2023-05-01
Enamine
EN300-25041-10.0g
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
 13906-07-5 95%
10.0g
 $1101.0 2023-02-14
Enamine
EN300-03140-10.0g
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
 13906-07-5 95%
10g
 $1101.0 2023-05-01
Life Chemicals
F0916-4047-1mg
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
 13906-07-5 90%+
1mg
 $54.0 2023-07-28
Life Chemicals
F0916-4047-50mg
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
 13906-07-5 90%+
50mg
 $160.0 2023-07-28
Enamine
EN300-25041-0.5g
3-butyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
 13906-07-5 95%
0.5g
 $175.0 2023-02-14
Life Chemicals
F0916-4047-20μmol
3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
 13906-07-5 90%+
20μmol
 $79.0 2023-07-28

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Amadis Chemical Company Limited
(CAS:13906-07-5)3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
Purity:99%
Quantity:1g
Price ($):191.0